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Compound of Interest

Compound Name: Ethyl 6-nitropicolinate

Cat. No.: B15070037 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of ethyl 6-nitropicolinate, a key chemical

intermediate in various synthetic applications.

Chemical Identity and Nomenclature
The formal IUPAC name for the compound commonly known as ethyl 6-nitropicolinate is

ethyl 6-nitropyridine-2-carboxylate. This nomenclature is derived from its structure as an ethyl

ester of 6-nitropicolinic acid. The parent molecule, picolinic acid, is systematically named

pyridine-2-carboxylic acid. A synonym for 6-nitropyridine-2-carboxylic acid is 6-nitro-2-picolinic

acid. The structure consists of a pyridine ring with a nitro group at the 6-position and an ethyl

carboxylate group at the 2-position.

Table 1: Chemical Identifiers

Identifier Value

Common Name Ethyl 6-nitropicolinate

IUPAC Name Ethyl 6-nitropyridine-2-carboxylate

Molecular Formula C₈H₈N₂O₄[1]

Molecular Weight 196.16 g/mol [1]
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Physicochemical Properties
While specific experimental data for ethyl 6-nitropicolinate is not widely published, the

properties can be inferred from its parent compound and similar chemical structures. The

parent acid, 6-nitropyridine-2-carboxylic acid, is a solid with a melting point of 169-172 °C. The

ethyl ester is expected to be a stable compound under standard conditions.

Synthesis and Experimental Protocols
The synthesis of ethyl 6-nitropicolinate typically involves the esterification of 6-nitropyridine-2-

carboxylic acid. A general and widely used method for such transformations is the Fischer

esterification.

Experimental Protocol: Fischer Esterification of 6-Nitropyridine-2-carboxylic Acid

Reaction Setup: A solution of 6-nitropyridine-2-carboxylic acid in an excess of absolute

ethanol is prepared in a round-bottom flask equipped with a reflux condenser.

Catalyst Addition: A catalytic amount of a strong acid, such as concentrated sulfuric acid or

thionyl chloride, is carefully added to the solution.[1]

Reaction Conditions: The mixture is heated to reflux and maintained at this temperature for

several hours to drive the equilibrium towards the ester product. The progress of the reaction

can be monitored by techniques such as Thin Layer Chromatography (TLC).

Work-up and Purification: Upon completion, the reaction mixture is cooled to room

temperature. The excess ethanol is removed under reduced pressure. The residue is then

neutralized with a mild base, such as a saturated sodium bicarbonate solution, and extracted

with an organic solvent like ethyl acetate. The combined organic layers are washed with

brine, dried over anhydrous sodium sulfate, and concentrated to yield the crude ethyl 6-

nitropyridine-2-carboxylate.

Purification: The crude product can be further purified by column chromatography on silica

gel or by recrystallization to obtain the final product of high purity.

Logical Workflow for Synthesis
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Synthesis workflow for ethyl 6-nitropyridine-2-carboxylate.

Applications in Research and Development
Ethyl 6-nitropicolinate serves as a valuable building block in organic synthesis, particularly in

the development of pharmaceutical compounds and novel materials. The nitro group can be

readily reduced to an amino group, providing a handle for further functionalization, such as in

the synthesis of substituted aminopyridines. The ester moiety can be hydrolyzed to the

corresponding carboxylic acid or converted to other functional groups.
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Potential Signaling Pathway Involvement

While there is no specific signaling pathway directly associated with ethyl 6-nitropicolinate
itself, its derivatives, particularly those containing the aminopyridine core, are explored in drug

discovery for their potential to interact with various biological targets. For instance,

aminopyridine-based compounds are known to be scaffolds for kinase inhibitors, which play a

crucial role in cellular signaling pathways related to cell growth, differentiation, and apoptosis.

Illustrative Diagram of a Generic Kinase Signaling Pathway
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Generic kinase signaling pathway with potential inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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